Cas no 26690-08-4 ([1,1'-Biphenyl]-2-carboxylicacid, 2'-chloro-4'-nitro-)

[1,1'-Biphenyl]-2-carboxylicacid, 2'-chloro-4'-nitro- structure
26690-08-4 structure
Product Name:[1,1'-Biphenyl]-2-carboxylicacid, 2'-chloro-4'-nitro-
CAS No:26690-08-4
MF:C13H8ClNO4
MW:277.659922599792
CID:286865
PubChem ID:280501
Update Time:2025-04-19

[1,1'-Biphenyl]-2-carboxylicacid, 2'-chloro-4'-nitro- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2-carboxylicacid, 2'-chloro-4'-nitro-
    • 2-(2-CHLORO-4-NITROPHENYL)BENZOIC ACID
    • 2-(2'-Chlor-4'-nitrophenyl)anilin
    • 2-(2'-Chlor-4-nitrophenyl)benzoesaeure
    • 2'-chloro-4'-nitrobiphenyl-2-amine
    • AC1L5UOJ
    • AC1Q3QJU
    • AG-J-34642
    • AR-1E0269
    • CTK4F8351
    • NSC134408
    • NSC-132247
    • DTXSID60949507
    • 2'-Chloro-4'-nitro[1,1'-biphenyl]-2-carboxylic acid
    • 26690-08-4
    • SMR001797743
    • NSC132247
    • MLS002920146
    • Inchi: 1S/C13H8ClNO4/c14-12-7-8(15(18)19)5-6-10(12)9-3-1-2-4-11(9)13(16)17/h1-7H,(H,16,17)
    • InChI Key: IYCATCVOBXQDBX-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C1C=CC=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 277.01424
  • Monoisotopic Mass: 277.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • Density: 1.453
  • Boiling Point: 417.8°C at 760 mmHg
  • Flash Point: 206.5°C
  • Refractive Index: 1.644
  • PSA: 80.44
  • LogP: 4.13660
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk